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Compound of Interest

Compound Name: 1-Phenylpropan-1-amine

Cat. No.: B1219004

An In-depth Technical Guide to the Physical Properties of 1-Phenylpropan-1-amine

This technical guide provides a comprehensive overview of the core physical properties of 1-
Phenylpropan-1-amine, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details the
experimental protocols for their determination, and includes visualizations of key experimental
workflows.

Introduction

1-Phenylpropan-1-amine, also known as a-Ethylbenzylamine, is a primary amino compound
with the chemical formula CoH13N.[1][2] It is @ member of the benzenes and a
phenylalkylamine.[3][4] This compound is a structural isomer of amphetamine and serves as a
valuable intermediate in various organic syntheses, including the preparation of
pharmaceuticals and other bioactive molecules. A thorough understanding of its physical
properties is essential for its handling, characterization, and application in research and
development.

Core Physical Properties

The fundamental physical characteristics of 1-Phenylpropan-1-amine are summarized in the
table below. These values represent a critical baseline for its use in experimental and industrial
settings.
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Property Value

Molecular Formula CoH13N[1][2][5][6]

Molecular Weight 135.21 g/mol [1][2][5][7]

Boiling Point 203.9 - 205°C at 760 mmHg[1][3][4]1[5][6][8]

Melting Point -69°C (for the (S)-enantiomer)[6][9]; 12°C (for
the racemate)[5]

Density 0.938 - 0.94 g/mL at 25°C[1][4][6][9]

Water Solubility 3.4 g/L at 25°C[3]

pKa 9.34 + 0.10 (Predicted)[3]

Flash Point 85.1°C[5][6]

Refractive Index (n20/D) 1.519 - 1.526[1][3][4]

Vapor Pressure 0.272 - 0.3 mmHg at 25°C[3][5]

LogP 1.97[3][5]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a liquid amine like 1-Phenylpropan-1-amine.

Determination of Boiling Point

The boiling point is determined using a micro-boiling point method or by simple distillation,
which is suitable for the volume of sample available.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.[10] At this temperature, the liquid converts into a vapor
phase, and a constant temperature is observed during this phase change.

Methodology (Micro-Boiling Point):
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Sample Preparation: A small volume (approx. 0.5 mL) of 1-Phenylpropan-1-amine is placed
into a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the
liquid.[11]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is aligned
with the thermometer bulb. The assembly is then heated in a Thiele tube containing mineral
oil or in a metal heating block.

Heating and Observation: The apparatus is heated slowly. Initially, a stream of bubbles will
emerge from the capillary as trapped air expands.[12] Heating continues until a rapid and
continuous stream of bubbles is observed, indicating the liquid has reached its boiling point.

Temperature Reading: Heating is stopped, and the apparatus is allowed to cool slowly. The
boiling point is the temperature recorded the moment the bubble stream ceases and the
liquid just begins to enter the capillary tube.[12]
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Apparatus Setup Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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